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Compound of Interest

Compound Name: Trioctylphosphine

Cat. No.: B1581425 Get Quote

This technical guide provides a comprehensive overview of trioctylphosphine (TOP), a

versatile organophosphorus compound. Aimed at researchers, scientists, and drug

development professionals, this document details its molecular weight, structure, chemical

properties, and significant applications, particularly in the synthesis of nanomaterials for

potential use in advanced therapeutic and diagnostic systems.

Core Molecular and Physical Properties
Trioctylphosphine is a tertiary phosphine that is widely utilized in coordination chemistry and

materials science.[1] It is a colorless, viscous liquid with a characteristic garlic-like odor.[2][3]

The long alkyl chains of the octyl groups render the molecule hydrophobic and soluble in many

organic solvents.[1][4]

Quantitative Data Summary
The key physical and chemical properties of trioctylphosphine are summarized in the table

below for easy reference.
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Property Value Reference(s)

Molecular Formula C₂₄H₅₁P [2][5]

Molecular Weight 370.64 g/mol [2][4][5]

Appearance Colorless viscous liquid [1][4][6]

Odor Garlic-like [2][3]

Density 0.831 g/mL [1][6][7]

Boiling Point 284-291 °C at 50 mmHg [1][6]

CAS Number 4731-53-7 [2]

IUPAC Name Trioctylphosphane [2]

Molecular Structure
Trioctylphosphine consists of a central phosphorus atom bonded to three n-octyl chains.[8]

The phosphorus atom has a lone pair of electrons, which is responsible for its nucleophilic

character and its ability to act as a ligand in coordination complexes.[1] The molecule adopts a

pyramidal geometry around the phosphorus atom, as predicted by VSEPR theory for a central

atom with three bonding pairs and one lone pair.[1]

The chemical structure can be represented by the following SMILES notation:

CCCCCCCCP(CCCCCCCC)CCCCCCCC.[2]

Applications in Research and Development
Trioctylphosphine is a critical reagent in the synthesis of advanced materials, most notably

semiconductor nanocrystals, also known as quantum dots (QDs).[3][9][10] Its primary roles in

these syntheses are:

Solvent: Its high boiling point makes it a suitable medium for high-temperature nanoparticle

synthesis.[11]

Stabilizing Agent/Capping Ligand: The phosphorus atom coordinates to the surface of

growing nanocrystals, preventing aggregation and allowing for precise control over their size
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and shape.[11]

Precursor Reactant: It can react with elemental chalcogens (like selenium or sulfur) to form

reactive precursors, such as trioctylphosphine selenide (TOPSe), which are then used in

the synthesis of metal chalcogenide nanoparticles.[6][12]

Due to their unique optical properties, the quantum dots synthesized using trioctylphosphine
have potential applications in bioimaging and diagnostics. While TOP itself is not a direct

therapeutic agent, its role in creating these advanced materials makes it relevant to the field of

drug development and delivery.[10]

Experimental Protocol: Synthesis of Cadmium
Selenide (CdSe) Quantum Dots via Hot-Injection
The hot-injection method is a widely used technique for the synthesis of high-quality quantum

dots, where trioctylphosphine plays a crucial role.[1] Below is a detailed protocol for the

synthesis of CdSe QDs.

Warning: This procedure involves toxic and carcinogenic reagents and should be performed in

a fume hood with appropriate personal protective equipment by trained personnel.[2]

Materials and Reagents:
Cadmium oxide (CdO)[2]

Oleic acid[2]

1-Octadecene (ODE)[2]

Selenium (Se) powder[2]

Trioctylphosphine (TOP)[2]

Inert gas (Argon or Nitrogen)

Three-neck flask, heating mantle, condenser, thermocouple, and syringe

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/article/tri-n-octylphosphine-versatile-reagent-in-nanoparticle-synthesis-and-catalysis.htm
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.researchgate.net/figure/Sketch-of-the-hot-injection-methods-1-a-and-2-b-used-for-the-synthesis-of_fig1_346142875
https://en.wikipedia.org/wiki/Trioctylphosphine
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/cm071021w
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
http://www.set-science.com/manage/uploads/ISAS2018-Winter_0039/SETSCI_ISAS2018-Winter_0039_0035.pdf
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:
Preparation of Selenium Precursor (TOPSe):

In an inert atmosphere (e.g., a glovebox), dissolve selenium powder in trioctylphosphine
to create a 1 M stock solution of trioctylphosphine selenide (TOPSe).[4] For a smaller

scale, combine 30 mg of selenium powder with 0.4 mL of trioctylphosphine and 5 mL of

1-octadecene.[2]

Gently heat the mixture until the selenium completely dissolves, forming a clear solution.

[2]

Allow the TOPSe solution to cool to room temperature and load it into a syringe for

injection.[2]

Preparation of Cadmium Precursor:

In a three-neck flask, combine 13 mg of cadmium oxide, 0.6 mL of oleic acid, and 10 mL of

1-octadecene.[2]

Heat the mixture under a flow of inert gas with vigorous stirring. The solution will become

clear and colorless upon the formation of cadmium oleate.[2]

Hot-Injection and Nanocrystal Growth:

Continue heating the cadmium precursor solution to the desired injection temperature,

typically between 225-280 °C.[2]

Rapidly inject 1 mL of the TOPSe solution into the hot reaction flask with vigorous stirring.

[2][4]

The injection will cause a rapid nucleation of CdSe nanocrystals.

The size of the quantum dots is controlled by the reaction time and temperature after

injection. To obtain different sizes, small aliquots can be withdrawn at various time points

and quenched in vials at room temperature.[2]
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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